Cas no 889941-08-6 (1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 889941-08-6
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5730531
• PubChem ID: 24271320
• Update Time: 2025-06-18

1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 889941-08-6
• DTXSID901126991
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• F2145-0433
• 1-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 4,5,6,7-Tetrahydro-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-indazole-3-carboxylic acid
• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• EN300-235684
• CS-0271679
• AKOS005136295
• 1-(1,1-DIOXIDOTETRAHYDRO-3-THIENYL)-4,5,6,7-TETRAHYDRO-1H-INDAZOLE-3-CARB+
• 1-(1,1-Dioxo-tetrahydro-1l6-thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C12H16N2O4S/c15-12(16)11-9-3-1-2-4-10(9)14(13-11)8-5-6-19(17,18)7-8/h8H,1-7H2,(H,15,16)
• InChI Key： XJWKTFSPDLRWAP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C2CCCCC=2C(C(=O)O)=N1)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 615.3±55.0 °C at 760 mmHg
• Flash Point: 253.7±25.9 °C
• pka: 3.95±0.20(Predicted)

1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(1,1-dioxo-1λ?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

Introduction to 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 889941-08-6)

1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid, with the CAS number 889941-08-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and features a unique thiolane moiety, which imparts distinct chemical and biological properties. The compound's structure and functionality make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is characterized by a central indazole ring fused with a tetrahydro ring system. The presence of the thiolane moiety, specifically in its dioxo form (S,S-dioxide), adds to the compound's stability and reactivity. This structural feature is crucial for its potential therapeutic applications and has been the focus of several recent studies.

In terms of synthesis, 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid can be prepared through a multi-step process involving the reaction of appropriate starting materials. The synthesis typically involves the formation of the indazole ring followed by the introduction of the thiolane moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

The biological activity of 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a potential lead compound for developing antiviral therapies against viral infections such as influenza and hepatitis.

In addition to its therapeutic applications, 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has been explored for its use in diagnostic imaging. The compound's unique chemical properties make it suitable for conjugation with imaging agents such as fluorescent dyes or radioisotopes. This allows for non-invasive monitoring of biological processes and disease progression in vivo.

The pharmacokinetic properties of 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects.

To further enhance its therapeutic potential, researchers have explored various prodrug strategies for improving the bioavailability and stability of 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid. Prodrugs are inactive derivatives that are converted into the active drug within the body through metabolic processes. This approach can improve drug delivery and reduce side effects associated with direct administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,1-dioxo-1λ^?-thiolan-3-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety profiles and preliminary efficacy data. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

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